Cas no 848216-92-2 ((2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate)

• Product Name: (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• CAS No: 848216-92-2
• MF: C₁₈H₁₀O₅S
• MW: 338.334003925323
• CID: 5555293
• Update Time: 2025-08-05

(2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-oxo-2-(thiophen-2-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate
• (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

• Inchi： 1S/C18H10O5S/c19-17-13-6-5-11(22-18(20)14-4-1-7-21-14)9-15(13)23-16(17)10-12-3-2-8-24-12/h1-10H
• InChI Key： GIRBTEVJWOVORI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1C=C2OC(=CC3SC=CC=3)C(=O)C2=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate

Compound CAS No 848216-92-2: A Comprehensive Overview

The compound with CAS No 848216-92-2, also known as (2Z)-3-oxo-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl furan-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzofuran core, a thiophene substituent, and a furan carboxylate group. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the thiophene group in this compound adds an additional layer of complexity, as thiophene moieties are known for their electronic properties and potential for modulating biological activity. Furthermore, the furan carboxylate group introduces hydrophilic characteristics, which may enhance the compound's solubility and bioavailability.

One of the most notable aspects of CAS No 848216-92-2 is its stereochemistry. The (Z) configuration at the methylidene position suggests that this compound may exhibit stereoselective interactions with biological systems. Stereochemistry plays a crucial role in drug design, as it can influence both the efficacy and toxicity of a compound. Recent research has demonstrated that such stereogenic centers can significantly impact the binding affinity of molecules to their target proteins.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzofuran core through cyclization reactions and the subsequent introduction of the thiophene and furan carboxylate groups. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to achieve high yields and purity levels. These synthetic methods have been optimized based on insights from green chemistry principles, reducing waste and improving sustainability.

In terms of biological activity, CAS No 848216-92-2 has shown promising results in preliminary assays. Studies have indicated that this compound exhibits moderate to strong inhibitory effects against certain enzymes associated with inflammatory diseases. Additionally, it has demonstrated selectivity towards specific receptor subtypes, which is a desirable trait for drug candidates aiming to minimize off-target effects.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its potential binding modes with target proteins, shedding light on the molecular interactions responsible for its bioactivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate lead optimization.

The application of machine learning algorithms has further enhanced our understanding of CAS No 848216-92-2's properties. By analyzing large datasets of related compounds, researchers have identified key structural motifs that correlate with bioactivity. This knowledge is being used to guide the design of new analogs with improved pharmacokinetic profiles.

In conclusion, CAS No 848216-92-2 represents a fascinating example of how modern chemical synthesis and advanced computational techniques can converge to yield novel compounds with potential therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of innovation in medicinal chemistry.